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Compound of Interest

Compound Name: Diethyl pimelate

Cat. No.: B1583745 Get Quote

An In-depth Technical Guide to Diethyl Pimelate: Synonyms, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyl pimelate, a versatile

diester with applications in organic synthesis and as a key intermediate in the development of

more complex molecules. This document details its alternative names, chemical and physical

properties, a thorough experimental protocol for its synthesis, and visual representations of its

synthesis and utility as a chemical precursor.

Synonyms and Alternative Names
Diethyl pimelate is known by several alternative names in scientific literature and chemical

catalogs. A comprehensive list of these synonyms is provided below to aid in literature

searches and material sourcing.

Diethyl heptanedioate[1][2][3][4][5]

Heptanedioic acid, diethyl ester[1][4]

Pimelic acid diethyl ester[1][4]

Heptanedioic acid, 1,7-diethyl ester[1][4]

1,5-Pentanedicarboxylic acid diethyl ester[1][4]
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NSC 17503[1]

UNII-2RF63N709K[4]

EINECS 218-083-9[4]

Physicochemical Data
The key physical and chemical properties of Diethyl pimelate are summarized in the table

below for easy reference. These properties are critical for its handling, storage, and application

in experimental settings.

Property Value Reference

CAS Number 2050-20-6 [3][4]

Molecular Formula C11H20O4 [3][4]

Molecular Weight 216.28 g/mol [3]

Appearance
Clear, colorless to light yellow

liquid/oil
[1][6]

Melting Point -24 °C [4][6][7]

Boiling Point
267.6 °C at 760 mmHg; 192-

194 °C at 100 mmHg
[4][6][7]

Density 0.994 g/mL at 25 °C [6][7]

Refractive Index (n20/D) 1.430 [4][6][7]

Solubility
Soluble in organic solvents;

slightly soluble in water
[1][6]

Flash Point >110 °C (>230 °F) [4][6]

Experimental Protocol: Synthesis of Diethyl
Pimelate via Fischer Esterification
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The most common method for synthesizing Diethyl pimelate is the Fischer esterification of

pimelic acid with ethanol using an acid catalyst.[2] The following is a detailed protocol

representative of this process.

Materials:

Pimelic acid

Absolute ethanol

Concentrated sulfuric acid (or other suitable acid catalyst like p-toluenesulfonic acid)

Sodium bicarbonate (saturated solution)

Brine (saturated sodium chloride solution)

Anhydrous sodium sulfate (or magnesium sulfate)

Diethyl ether (or other suitable extraction solvent)

Toluene (optional, for azeotropic removal of water)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Magnetic stirrer and stir bar

Separatory funnel

Distillation apparatus (for purification)

Dean-Stark trap (optional)

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine pimelic acid and an excess of absolute ethanol. A common molar ratio

is 1:10 (pimelic acid to ethanol) to drive the equilibrium towards the product.

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to

the stirred mixture. Typically, this is about 1-3% of the total reaction volume.

Reflux: Heat the reaction mixture to reflux using a heating mantle or oil bath.[8] The reaction

is typically refluxed for several hours (e.g., 4-16 hours) to ensure completion.[9] The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up:

After the reaction is complete, allow the mixture to cool to room temperature.

If a large excess of ethanol was used, it can be removed under reduced pressure using a

rotary evaporator.

Transfer the residue to a separatory funnel containing water or a dilute sodium

bicarbonate solution.

Extract the aqueous layer with diethyl ether (or another suitable organic solvent) multiple

times.

Combine the organic extracts and wash them sequentially with a saturated sodium

bicarbonate solution (to neutralize the acid catalyst), water, and finally brine.[10]

Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude

Diethyl pimelate.

Purification: The crude product can be purified by vacuum distillation to obtain the final, pure

Diethyl pimelate.[11]

Visualizations
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Fischer Esterification Workflow for Diethyl Pimelate
Synthesis
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Caption: Workflow for the synthesis of Diethyl pimelate via Fischer esterification.

Diethyl Pimelate as a Precursor in Organic Synthesis
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Synthetic Transformations

Resulting Scaffolds / Molecules

Diethyl Pimelate
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Caption: Role of Diethyl pimelate as a versatile synthetic intermediate.

Applications in Research and Development
Diethyl pimelate serves as a crucial building block in organic synthesis. Its bifunctional nature,

with two ester groups, allows for a variety of chemical transformations. It is a precursor in the

synthesis of more complex molecules, including macrocyclic compounds and polymers.[12][13]

[14][15][16] While direct biological activities such as antimicrobial and antioxidant properties

have been suggested, its primary role in a drug development context is as a versatile

intermediate for the synthesis of active pharmaceutical ingredients.[1] Further research is

warranted to explore the direct pharmacological effects of Diethyl pimelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1583745?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

